Cas no 2138560-25-3 (1,4-dimethyl-3-[2-(1H-pyrazol-4-yl)ethyl]-1H-pyrazol-5-amine)

• Product Name: 1,4-dimethyl-3-[2-(1H-pyrazol-4-yl)ethyl]-1H-pyrazol-5-amine
• CAS No: 2138560-25-3
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• CID: 6421761
• PubChem ID: 165950345
• Update Time: 2025-05-24

1,4-dimethyl-3-[2-(1H-pyrazol-4-yl)ethyl]-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-3-[2-(1H-pyrazol-4-yl)ethyl]-1H-pyrazol-5-amine
• EN300-1152913
• 2138560-25-3

• Inchi： 1S/C10H15N5/c1-7-9(14-15(2)10(7)11)4-3-8-5-12-13-6-8/h5-6H,3-4,11H2,1-2H3,(H,12,13)
• InChI Key： ODZYIYGNABNDRI-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C)C(CCC2C=NNC=2)=N1)N

Computed Properties

• Exact Mass: 205.13274550g/mol
• Monoisotopic Mass: 205.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.5Ų

Additional information on 1,4-dimethyl-3-[2-(1H-pyrazol-4-yl)ethyl]-1H-pyrazol-5-amine

Comprehensive Overview of 1,4-dimethyl-3-[2-(1H-pyrazol-4-yl)ethyl]-1H-pyrazol-5-amine (CAS No. 2138560-25-3)

In the rapidly evolving field of medicinal chemistry and drug discovery, 1,4-dimethyl-3-[2-(1H-pyrazol-4-yl)ethyl]-1H-pyrazol-5-amine (CAS No. 2138560-25-3) has emerged as a compound of significant interest. This pyrazole derivative is gaining attention due to its potential applications in targeting various biological pathways, particularly in oncology and inflammation research. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize its efficacy and selectivity.

The compound's unique pyrazole core and amine functionality make it a versatile scaffold for designing novel therapeutic agents. Its molecular weight and lipophilicity are within the desirable range for drug-like properties, which enhances its bioavailability and pharmacokinetic profile. Recent studies have highlighted its potential as a kinase inhibitor, a class of compounds that has revolutionized cancer treatment. This aligns with the growing demand for targeted therapies that minimize side effects compared to traditional chemotherapy.

One of the most searched questions in the scientific community is: "What are the synthetic routes for 1,4-dimethyl-3-[2-(1H-pyrazol-4-yl)ethyl]-1H-pyrazol-5-amine?" The compound can be synthesized through multi-step organic reactions, including condensation, alkylation, and amination processes. Researchers often employ NMR spectroscopy and mass spectrometry to confirm its purity and structural integrity. These techniques are critical for ensuring reproducibility in preclinical studies.

Another hot topic is the compound's potential role in immunomodulation. With the rise of immuno-oncology as a groundbreaking approach to cancer treatment, 1,4-dimethyl-3-[2-(1H-pyrazol-4-yl)ethyl]-1H-pyrazol-5-amine is being investigated for its ability to modulate immune checkpoints. This is particularly relevant given the increasing prevalence of autoimmune diseases and the need for more effective treatments. The compound's small molecule nature offers advantages over biologics, such as lower production costs and oral bioavailability.

From a computational chemistry perspective, molecular docking studies have been conducted to predict the binding affinity of this compound with various protein targets. These in silico methods are invaluable for accelerating drug discovery and reducing experimental costs. Additionally, the compound's ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) are being evaluated to assess its suitability for further development.

In summary, 1,4-dimethyl-3-[2-(1H-pyrazol-4-yl)ethyl]-1H-pyrazol-5-amine (CAS No. 2138560-25-3) represents a promising candidate for future therapeutic applications. Its chemical stability, diverse biological activity, and compatibility with modern drug design principles make it a subject of ongoing research. As the scientific community continues to uncover its full potential, this compound may soon play a pivotal role in addressing unmet medical needs.